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Compound of Interest

Compound Name: 5-Bromoanthranilonitrile

Cat. No.: B185297

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
5-Bromoanthranilonitrile (CAS No. 39263-32-6), also known as 2-Amino-5-
bromobenzonitrile.[1][2] Due to its classification as a hazardous substance, a thorough
understanding of its properties and the associated safety measures is imperative for all
personnel handling this compound.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the first step in
ensuring its safe handling. The following table summarizes the key properties of 5-
Bromoanthranilonitrile.
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Property Value Reference
CAS Number 39263-32-6 [2]
Molecular Formula C7HsBrN2 [2]
Molecular Weight 197.03 g/mol [2]
Appearance White to very pale yellow
crystal/powder

Melting Point 90-98 °C [3]
Boiling Point 288.4 °C at 760 mmHg [1]
Flash Point 128.2 °C [1]
Density ~1.65 g/cm?3 [1]
Solubility Soluble in methanol. [1]

Vapor Pressure

0.00235 mmHg at 25°C

[1]

Toxicological Data and Hazard Classification

5-Bromoanthranilonitrile is classified as a toxic and hazardous substance.[1][4][5] Exposure
through inhalation, ingestion, or skin contact can be harmful.[6]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H301/H302: Toxic/Harmful if

Acute Toxicity, Oral Category 3/4
swallowed.[4][5]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.
S H315: Causes skin irritation.[4]
Skin Irritation Category 2 5]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation.[4][5]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Quantitative Toxicity Data:

Detailed quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) are not readily available in the reviewed safety data sheets. However, the
"Toxic if swallowed" classification suggests a high degree of oral toxicity. The toxicological
properties of this compound have not been fully investigated.[6]

Handling Precautions and Personal Protective
Equipment (PPE)

Given the hazardous nature of 5-Bromoanthranilonitrile, strict adherence to safety protocols
is essential.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

e Use a closed system where possible to minimize dust or aerosol generation.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/A1960_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/A1960
https://www.tcichemicals.com/BE/en/sds/A1960_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/A1960
https://www.tcichemicals.com/BE/en/sds/A1960_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/A1960
https://www.fishersci.com/store/msds?partNumber=AC350250010&productDescription=2-AMINO-5-BROMOBENZONITR+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b185297?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-A1960.pdf
https://www.spectrumchemical.com/media/sds/TCI-A1960.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[1]
 Skin Protection:

o Wear impervious protective gloves (e.qg., nitrile rubber).[1]

o Alab coat or chemical-resistant apron should be worn to prevent skin contact.[1]

o Contaminated clothing should be removed immediately and washed before reuse.[1][6]

o Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates should
be used.

General Hygiene Practices:
e Wash hands and face thoroughly after handling.[1]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][5]

» Avoid inhalation of dust and direct contact with skin and eyes.[6]

Storage and Disposal

Storage:

» Store in a tightly closed container in a cool, dry, and dark place.[1]
e The storage area should be well-ventilated.

o Store locked up and away from incompatible materials such as strong oxidizing agents.[1][6]

Disposal:
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» Disposal of 5-Bromoanthranilonitrile and its containers must be in accordance with local,
regional, and national regulations.[1]

e This product should not be allowed to enter the environment, drains, or waterways.[1]

e It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[1]

First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate action is critical.

First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1][4][5]

 If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek
medical advice.[1][4]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][4][6]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[6]

Emergency Spill Response Workflow:

The following diagram illustrates a logical workflow for responding to an accidental spill of 5-
Bromoanthranilonitrile.
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Containment & Cleanup (Minor Spill)
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Figure 1: Workflow for responding to a 5-Bromoanthranilonitrile spill.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

e Specific Hazards: Fine dust dispersed in air may ignite.[6] Hazardous combustion products
include carbon oxides, nitrogen oxides, and hydrogen halides.[1][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][6]

Experimental Protocols and Biological Effects

Currently, there is a lack of publicly available, detailed experimental protocols specifically for
the safety assessment of 5-Bromoanthranilonitrile. Similarly, information regarding its specific
biological signaling pathways and mechanism of toxicity is not well-documented in the available
literature. It is known to be used as a heterocyclic building block in the synthesis of various
compounds, including those with potential anticancer activity. However, its own biological
effects are not thoroughly characterized. Researchers should treat it as a compound with
unknown long-term toxicological effects and handle it with the utmost caution. The health risks
of this product have not been fully determined.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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